![molecular formula C21H24N4O3 B1230951 2-[(4E)-4-[(1-ethyl-2,5-dimethylpyrrol-3-yl)methylidene]-2,5-dioxoimidazolidin-1-yl]-N-(3-methylphenyl)acetamide](/img/structure/B1230951.png)
2-[(4E)-4-[(1-ethyl-2,5-dimethylpyrrol-3-yl)methylidene]-2,5-dioxoimidazolidin-1-yl]-N-(3-methylphenyl)acetamide
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Overview
Description
2-[4-[(1-ethyl-2,5-dimethyl-3-pyrrolyl)methylidene]-2,5-dioxo-1-imidazolidinyl]-N-(3-methylphenyl)acetamide is an imidazolidine-2,4-dione.
Scientific Research Applications
Synthesis and Characterization
A study by Todorov and Naydenova (2010) reported the synthesis of novel 5,5-dimethylhydantoin derivatives, closely related to the chemical structure of interest. These compounds were characterized using infrared (IR), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectra (Todorov & Naydenova, 2010).
Crystal Structure Analysis
The work of Sethusankar et al. (2002) focused on the crystal structure of a compound similar to 2-[(4E)-4-[(1-ethyl-2,5-dimethylpyrrol-3-yl)methylidene]-2,5-dioxoimidazolidin-1-yl]-N-(3-methylphenyl)acetamide. They provided insights into the planar conformation of the imidazolidine-2,4-dione system and its molecular structure stabilized by intermolecular hydrogen bonds (Sethusankar et al., 2002).
Potential Inhibition of Metalloproteinase MMP-12
A patent annotated by Expert Opinion on Therapeutic Patents (2004) described novel 2,5-dioxoimidazolidin-4-yl acetamide derivatives as inhibitors of metalloproteinase MMP-12, which could be relevant in treating disorders like asthma or chronic obstructive pulmonary disease (COPD) (Expert Opinion on Therapeutic Patents, 2004).
Anticancer Applications
Moghadam and Amini (2018) synthesized a compound derived from indibulin and combretastatin scaffolds, structurally related to the chemical of interest, testing its cytotoxic activity against various breast cancer cell lines. Their results showed significant cytotoxicity on cancerous cell lines, suggesting potential anticancer applications (Moghadam & Amini, 2018).
Properties
Molecular Formula |
C21H24N4O3 |
---|---|
Molecular Weight |
380.4 g/mol |
IUPAC Name |
2-[(4E)-4-[(1-ethyl-2,5-dimethylpyrrol-3-yl)methylidene]-2,5-dioxoimidazolidin-1-yl]-N-(3-methylphenyl)acetamide |
InChI |
InChI=1S/C21H24N4O3/c1-5-24-14(3)10-16(15(24)4)11-18-20(27)25(21(28)23-18)12-19(26)22-17-8-6-7-13(2)9-17/h6-11H,5,12H2,1-4H3,(H,22,26)(H,23,28)/b18-11+ |
InChI Key |
KRLRNWKLQODOPC-WOJGMQOQSA-N |
Isomeric SMILES |
CCN1C(=CC(=C1C)/C=C/2\C(=O)N(C(=O)N2)CC(=O)NC3=CC=CC(=C3)C)C |
SMILES |
CCN1C(=CC(=C1C)C=C2C(=O)N(C(=O)N2)CC(=O)NC3=CC=CC(=C3)C)C |
Canonical SMILES |
CCN1C(=CC(=C1C)C=C2C(=O)N(C(=O)N2)CC(=O)NC3=CC=CC(=C3)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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